Cas no 167319-92-8 ((2S)-2-amino-5-(aminooxy)pentanoic acid)

• Product Name: (2S)-2-amino-5-(aminooxy)pentanoic acid
• CAS No: 167319-92-8
• MF: C₅H₁₂N₂O₃
• MW: 148.160381317139
• CID: 4610869
• PubChem ID: 15217865
• Update Time: 2025-10-28

(2S)-2-amino-5-(aminooxy)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Norvaline, 5-(aminooxy)-
• (2S)-2-amino-5-(aminooxy)pentanoic acid

• Inchi： 1S/C5H12N2O3/c6-4(5(8)9)2-1-3-10-7/h4H,1-3,6-7H2,(H,8,9)/t4-/m0/s1
• InChI Key： GFOZTGXHZSBIOB-BYPYZUCNSA-N
• SMILES： C(O)(=O)[C@H](CCCON)N

Computed Properties

• Exact Mass: 148.08479225g/mol
• Monoisotopic Mass: 148.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-5-(aminooxy)pentanoic acid

(2S)-2-Amino-5-(Aminooxy)Pentanoic Acid: A Comprehensive Overview

(2S)-2-Amino-5-(Aminooxy)Pentanoic Acid, identified by the CAS Registry Number 167319-92-8, is a compound of significant interest in the fields of organic chemistry and biochemistry. This amino acid derivative has garnered attention due to its unique structural properties and potential applications in drug design and biotechnology. The molecule consists of a pentanoic acid backbone with an amino group at the second carbon and an aminooxy group at the fifth carbon, arranged in an (S)-configuration. This stereochemistry plays a crucial role in its biological activity and interactions.

Recent studies have highlighted the importance of (2S)-2-Amino-5-(Aminooxy)Pentanoic Acid in the development of novel therapeutic agents. Researchers have explored its role as a precursor for peptide synthesis, where its amino group can be utilized to form peptide bonds with other amino acids. The presence of the aminooxy group introduces additional functional diversity, enabling the creation of bioactive molecules with tailored properties. For instance, this compound has been investigated as a potential building block for antibiotics and anticancer drugs, where its structural flexibility offers advantages over traditional amino acids.

The synthesis of (2S)-2-Amino-5-(Aminooxy)Pentanoic Acid has been optimized through various methodologies, including enzymatic resolution and stereoselective synthesis. These advancements have significantly improved the yield and enantiomeric purity of the compound, making it more accessible for large-scale applications. Recent research has also focused on green chemistry approaches, such as using biocatalysts or solvent-free conditions, to reduce environmental impact during production.

In terms of biological activity, (2S)-2-Amino-5-(Aminooxy)Pentanoic Acid has demonstrated promising results in vitro and in vivo models. Studies have shown that it exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential as a lead compound for drug discovery.

The application of (2S)-2-Amino-5-(Aminooxy)Pentanoic Acid extends beyond pharmaceuticals. It has been explored in the field of material science for the development of bio-inspired polymers and self-healing materials. Its unique functional groups allow for cross-linking reactions, which are essential for creating materials with tunable mechanical properties. Recent breakthroughs in this area have opened new avenues for its use in tissue engineering and regenerative medicine.

In conclusion, (2S)-2-Amino-5-(Aminooxy)Pentanoic Acid (CAS No. 167319-92-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its structural features, combined with recent advancements in synthesis and biological research, position it as a valuable tool in modern chemistry and biology. As ongoing studies continue to uncover new potentials, this compound is expected to play an increasingly important role in both academic research and industrial applications.